Cas no 120386-06-3 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]-)

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]- structure
120386-06-3 structure
7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]-
120386-06-3
C10H11N5O2
233.22664
153217
452486

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]- Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]-
    • 4-amino-7-(2-hydroxyethoxymethyl)pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 4-Amino-5-cyano-7-((2-hydroxyethoxy)methyl)pyrrolo(2,3-d)pyrimidine
    • 4-Amino-5-cyano-7-[(2-hydroxyethoxy)methyl]pyrrolo[2,3-d]pyrimidine
    • 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-((2-hydroxyethoxy)methyl)-
    • SCHEMBL8442195
    • DTXSID60152832
    • 4Amino-5-cyano-7-(2-hydroxyethoxymethyl)pyrrolo[2,3-d]-pyrimidine
    • 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-[(2-hydroxyethoxy)methyl]-
    • 120386-06-3
    • VBCZUGRDGSUCKV-UHFFFAOYSA-N
    • CHEMBL33236
    • 7-CN-7-deaza-acyclo-dA
    • +Expand
    • VBCZUGRDGSUCKV-UHFFFAOYSA-N
    • InChI=1S/C10H11N5O2/c11-3-7-4-15(6-17-2-1-16)10-8(7)9(12)13-5-14-10/h4-5,16H,1-2,6H2,(H2,12,13,14)
    • OCCOCN1C=C(C#N)C2=C(N=CN=C12)N

Computed Properties

  • 233.09143
  • 2
  • 6
  • 4
  • 233.091
  • 17
  • 304
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.8
  • 110Ų

Experimental Properties

  • 109.98
  • 1.701
  • 551.4°Cat760mmHg
  • 287.3°C
  • 1.51
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